Cas no 1261965-67-6 (2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid
• CAS No: 1261965-67-6
• MF: C₁₃H₉FN₂O₄
• MW: 276.219966650009
• MDL: MFCD18317909
• CID: 2766477
• PubChem ID: 53223827
• Update Time: 2025-10-31

2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-(4-CARBOXY-3-FLUOROPHENYL)ISONICOTINIC ACID
• DTXSID10687881
• MFCD18317909
• 1261965-67-6
• 2-Amino-5-(4-carboxy-3-fluorophenyl)isonicotinic acid, 95%
• 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid

• MDL： MFCD18317909
• Inchi： 1S/C13H9FN2O4/c14-10-3-6(1-2-7(10)12(17)18)9-5-16-11(15)4-8(9)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)
• InChI Key： QAUNYKQSLCERIJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=NC(=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 276.055
• Monoisotopic Mass: 276.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid

Introduction to 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1261965-67-6)

2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid, also known by its CAS number 1261965-67-6, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an amino group, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid can be represented as follows:

The presence of the pyridine ring provides the compound with aromatic stability and electron delocalization, which are crucial for its interactions with biological targets. The amino group and carboxylic acid moieties introduce polarity and hydrogen bonding capabilities, enhancing the compound's solubility and reactivity. Additionally, the fluorine atom on the phenyl ring imparts unique electronic and steric effects, further modulating the compound's properties.

In recent years, 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel inhibitors targeting various enzymes and receptors. For instance, researchers have explored its use as a potent inhibitor of kinases, which are critical enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer.

A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid in inhibiting specific kinases. The study demonstrated that these derivatives exhibited high selectivity and potency, making them promising candidates for further development as therapeutic agents. The researchers also noted that the fluorine substitution on the phenyl ring played a crucial role in enhancing the binding affinity and selectivity of the compounds.

Beyond kinase inhibition, 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid has shown potential in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

The versatility of 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid extends to its use as a building block in organic synthesis. Its functional groups provide multiple points for chemical modification, allowing chemists to tailor its properties for specific applications. This flexibility has led to its widespread use in combinatorial chemistry and high-throughput screening assays, where it serves as a starting material for generating large libraries of compounds with diverse biological activities.

In addition to its therapeutic potential, 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid has been studied for its utility in diagnostic applications. Researchers have explored its use as a fluorescent probe due to its ability to form complexes with metal ions. These complexes exhibit unique optical properties that can be exploited for imaging and sensing applications. A study published in Analytical Chemistry demonstrated that derivatives of this compound could be used to detect trace amounts of metal ions in biological samples with high sensitivity and selectivity.

The synthesis of 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 2-amino-pyridine with 4-formyl-benzene carbothioic acid S-methyl ester followed by cyclization and hydrolysis steps. These synthetic methods have been optimized to achieve high yields and purity, making it feasible to produce large quantities of this compound for research and development purposes.

In conclusion, 2-Amino-5-(4-carboxy-3-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1261965-67-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel inhibitors, anti-inflammatory agents, and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern drug discovery efforts.